Cas no 2097963-79-4 (3-Chloro-6-(3,4-dimethoxyphenyl)pyridazine-4-carboxylic acid)

• Product Name: 3-Chloro-6-(3,4-dimethoxyphenyl)pyridazine-4-carboxylic acid
• CAS No: 2097963-79-4
• MF: C₁₃H₁₁ClN₂O₄
• MW: 294.690442323685
• CID: 5723467
• PubChem ID: 121205203
• Update Time: 2025-08-03

3-Chloro-6-(3,4-dimethoxyphenyl)pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• F1967-2865
• 3-chloro-6-(3,4-dimethoxyphenyl)pyridazine-4-carboxylic acid
• 2097963-79-4
• AKOS026713909
• 4-Pyridazinecarboxylic acid, 3-chloro-6-(3,4-dimethoxyphenyl)-
• 3-Chloro-6-(3,4-dimethoxyphenyl)pyridazine-4-carboxylic acid

• Inchi： 1S/C13H11ClN2O4/c1-19-10-4-3-7(5-11(10)20-2)9-6-8(13(17)18)12(14)16-15-9/h3-6H,1-2H3,(H,17,18)
• InChI Key： LHYSDQUFGOZLDM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C2C=CC(=C(C=2)OC)OC)N=N1

Computed Properties

• Exact Mass: 294.0407345g/mol
• Monoisotopic Mass: 294.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.5Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• Boiling Point: 526.6±50.0 °C(Predicted)
• pka: 0.89±0.32(Predicted)

Additional information on 3-Chloro-6-(3,4-dimethoxyphenyl)pyridazine-4-carboxylic acid

Introduction to 3-Chloro-6-(3,4-dimethoxyphenyl)pyridazine-4-carboxylic acid (CAS No. 2097963-79-4)

3-Chloro-6-(3,4-dimethoxyphenyl)pyridazine-4-carboxylic acid, identified by the CAS number 2097963-79-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridazine class, a heterocyclic aromatic structure that serves as a versatile scaffold in drug discovery. The presence of a chloro substituent at the 3-position and dimethoxy groups at the 3,4-positions of the phenyl ring introduces unique electronic and steric properties, making it a promising candidate for further chemical modifications and biological evaluations.

The structural features of 3-Chloro-6-(3,4-dimethoxyphenyl)pyridazine-4-carboxylic acid contribute to its potential utility in the development of novel therapeutic agents. Pyridazine derivatives have been extensively studied for their pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The chloro group enhances electrophilicity, facilitating further functionalization via nucleophilic substitution reactions, while the dimethoxyphenyl moiety can influence metabolic stability and binding affinity to biological targets.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and synthetic accessibility. 3-Chloro-6-(3,4-dimethoxyphenyl)pyridazine-4-carboxylic acid exemplifies this trend, as it combines structural complexity with modularity, allowing chemists to explore various derivatives with tailored properties. For instance, its carboxylic acid functionality at the 4-position can be further transformed into esters or amides, expanding its applicability in medicinal chemistry.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research highlights its role as a key intermediate in synthesizing small-molecule inhibitors targeting enzymes involved in metabolic disorders and cancer pathways. The dimethoxyphenyl group, in particular, has been shown to enhance solubility and bioavailability in drug candidates, a critical factor in their clinical translation.

The synthesis of 3-Chloro-6-(3,4-dimethoxyphenyl)pyridazine-4-carboxylic acid involves multi-step organic transformations that showcase modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of the pyridazine core. Additionally, computational chemistry approaches are increasingly employed to predict and optimize reaction pathways, ensuring high yields and purity.

From a biological perspective, 3-Chloro-6-(3,4-dimethoxyphenyl)pyridazine-4-carboxylic acid has been investigated for its interaction with protein targets. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth and progression. These findings align with broader trends in oncology research, where pyridazine-based molecules are being explored for their ability to disrupt aberrant signaling pathways.

The pharmaceutical industry has recognized the importance of structural diversity in drug discovery programs. 3-Chloro-6-(3,4-dimethoxyphenyl)pyridazine-4-carboxylic acid fits into this paradigm by providing a scaffold that can be modified to meet specific pharmacological requirements. Its versatility allows for rapid screening of analogs with improved pharmacokinetic profiles or enhanced target specificity.

In conclusion,3-Chloro-6-(3,4-dimethoxyphenyl)pyridazine-4-carboxylic acid (CAS No. 2097963-79-4) represents a significant advancement in medicinal chemistry. Its unique structural attributes and potential therapeutic applications position it as a valuable building block for future drug development. As research continues to uncover new biological functions and synthetic strategies for pyridazine derivatives,this compound is poised to play an integral role in addressing complex diseases and improving patient outcomes.